Cas no 61449-08-9 (2-Pentanone, 5-(3-methyl-5-isoxazolyl)-)

61449-08-9 structure
Product name:2-Pentanone, 5-(3-methyl-5-isoxazolyl)-
2-Pentanone, 5-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 5-(3-methyl-5-isoxazolyl)-
- 5-(3-methyl-1,2-oxazol-5-yl)pentan-2-one
- 61449-08-9
- DTXSID10485147
-
- Inchi: InChI=1S/C9H13NO2/c1-7-6-9(12-10-7)5-3-4-8(2)11/h6H,3-5H2,1-2H3
- InChI Key: JQBKYRJFKUQBQI-UHFFFAOYSA-N
- SMILES: CC1=NOC(=C1)CCCC(=O)C
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
2-Pentanone, 5-(3-methyl-5-isoxazolyl)- Related Literature
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
-
Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
-
Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
-
Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
61449-08-9 (2-Pentanone, 5-(3-methyl-5-isoxazolyl)-) Related Products
- 2094698-22-1(Benzyl 4-[(1-cyano-2-hydroxyethyl)carbamoyl]piperidine-1-carboxylate)
- 1779838-50-4(2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine)
- 324008-97-1(1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine)
- 242471-92-7(1-(2,4-Dichlorobenzyl)-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone)
- 1273667-65-4(4-(1-aminobutyl)-2,6-difluorophenol)
- 1510883-89-2((2-Bromo-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone)
- 898412-57-2(3,7,9-trimethyl-1-octyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)
- 108306-63-4(2-Bromo-5-iodothiazole)
- 2248377-77-5(Ethyl 2-fluoro-4-(1,3-thiazol-2-ylamino)benzoate)
- 899966-78-0(N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-phenylacetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
